Cas no 1897139-63-7 (methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate
• CAS No: 1897139-63-7
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 6245899
• PubChem ID: 117451339
• Update Time: 2025-05-20

methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate
• methyl 2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)-2-hydroxyacetate
• EN300-1877722
• 1897139-63-7

• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(18)15-10-7-5-9(6-8-10)11(16)12(17)19-4/h5-8,11,16H,1-4H3,(H,15,18)
• InChI Key： QOLPUQQWBRXMRT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate

Comprehensive Guide to Methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate (CAS No. 1897139-63-7)

Methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate (CAS No. 1897139-63-7) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a methyl ester, a hydroxyacetate moiety, and a tert-butoxycarbonyl (Boc)-protected amine group. Its versatility makes it valuable for drug discovery, particularly in the development of protease inhibitors and peptide-based therapeutics.

The growing interest in Boc-protected intermediates like methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate is driven by advancements in targeted drug delivery and personalized medicine. Researchers frequently search for "Boc-protected amino acid derivatives" or "hydroxyacetate applications in pharmaceuticals," reflecting its relevance in modern medicinal chemistry. The compound’s stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility.

From a chemical perspective, CAS No. 1897139-63-7 exhibits excellent solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, facilitating its use in multi-step synthetic routes. Its hydroxyacetate group enables further functionalization, while the Boc group provides temporary amine protection—critical for avoiding unwanted side reactions. These properties align with trending topics like "green chemistry in API synthesis" and "sustainable protecting group strategies."

In the pharmaceutical industry, this compound is often explored for its role in creating prodrugs and bioconjugates. Recent studies highlight its potential in designing enzyme inhibitors, addressing frequent search queries like "Boc-group removal techniques" and "hydroxyacetate-based drug candidates." Additionally, its application in fluorescence labeling and biomarker development aligns with the rising demand for diagnostic tools.

The market for methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate is expanding due to increased R&D investment in oncology and neurodegenerative diseases. Analysts note its relevance in "small molecule drug discovery" and "peptide mimetics," with suppliers emphasizing high-purity grades (>98%) for critical applications. Regulatory-compliant synthesis protocols are also a key focus, ensuring reproducibility for industrial-scale production.

For researchers handling CAS No. 1897139-63-7, proper storage under inert conditions (2–8°C) is recommended to preserve its stability. Analytical techniques like HPLC and NMR are essential for quality verification, addressing common questions such as "how to characterize Boc-protected compounds." As the demand for modular synthetic building blocks grows, this compound’s role in accelerating drug development pipelines is set to increase.

In summary, methyl 2-(4-{(tert-butoxy)carbonylamino}phenyl)-2-hydroxyacetate represents a critical tool for modern chemists, bridging gaps between academic research and industrial applications. Its alignment with trends like "fragment-based drug design" and "high-throughput screening" ensures sustained relevance in evolving scientific landscapes.